molecular formula C8H9FN2O2 B13225895 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine

2-Fluoro-1-(2-nitrophenyl)ethan-1-amine

Cat. No.: B13225895
M. Wt: 184.17 g/mol
InChI Key: LOGCXRKCDXGHRU-UHFFFAOYSA-N
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Description

2-Fluoro-1-(2-nitrophenyl)ethan-1-amine is a fluorinated aromatic amine featuring a nitro group at the ortho position of the phenyl ring and a fluorine atom on the ethanamine backbone. This compound is of interest in medicinal chemistry due to the electron-withdrawing nitro group, which enhances electrophilicity, and the fluorine substituent, which improves metabolic stability and lipophilicity .

Properties

Molecular Formula

C8H9FN2O2

Molecular Weight

184.17 g/mol

IUPAC Name

2-fluoro-1-(2-nitrophenyl)ethanamine

InChI

InChI=1S/C8H9FN2O2/c9-5-7(10)6-3-1-2-4-8(6)11(12)13/h1-4,7H,5,10H2

InChI Key

LOGCXRKCDXGHRU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(CF)N)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine typically involves the reaction of 2-nitrobenzaldehyde with fluoroethylamine under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine may involve large-scale chemical reactors where the reactants are continuously fed and the product is continuously removed. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for further use or sale.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-1-(2-nitrophenyl)ethan-1-amine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding nitro and fluoro derivatives.

    Reduction: Reduction reactions can convert the nitro group to an amine group, resulting in different amine derivatives.

    Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are often used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitrofluoro derivatives, while reduction can produce various amine derivatives.

Scientific Research Applications

2-Fluoro-1-(2-nitrophenyl)ethan-1-amine has several applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

    Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

    Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine exerts its effects involves interactions with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, while the nitro group may participate in redox reactions. These interactions can modulate biological pathways and result in various physiological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Substituent Position and Electronic Effects
  • 1-(2-Nitrophenyl)ethan-1-amine hydrochloride (CAS 148657-37-8):

    • Lacks the fluorine atom but shares the ortho-nitro-substituted phenyl group.
    • The absence of fluorine reduces metabolic stability compared to the fluorinated analog, as fluorine often mitigates oxidative degradation .
    • Molecular weight: 202.64 g/mol (vs. ~199.6 g/mol for the fluorinated compound, estimated based on substituent addition) .
  • 1-(3-Chloro-5-nitrophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine: Features multiple halogen substitutions (Cl, F) and a nitro group.
  • 2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine :

    • Replaces the nitro group with a methoxy group, altering electronic effects.
    • Methoxy is electron-donating, reducing electrophilicity compared to nitro, which may decrease reactivity in nucleophilic substitution reactions .
Fluorine Substitution Patterns
  • 2-Fluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride :

    • Differs in nitro group placement (para-fluoro vs. ortho-nitro).
    • Dual fluorine atoms enhance metabolic stability but reduce aromatic ring reactivity due to strong electron-withdrawing effects .
  • 1-(2-Fluoro-6-methoxyphenyl)ethan-1-amine :

    • Combines fluorine and methoxy groups at ortho and meta positions.
    • Methoxy increases solubility in polar solvents, while fluorine maintains stability, offering a balance between pharmacokinetics and reactivity .

Physicochemical Properties

Compound Molecular Weight (g/mol) Key Substituents Solubility Trends
2-Fluoro-1-(2-nitrophenyl)ethan-1-amine ~199.6 (estimated) Ortho-NO₂, β-F Low aqueous solubility (lipophilic)
1-(2-Nitrophenyl)ethan-1-amine HCl 202.64 Ortho-NO₂ Moderate solubility in polar aprotic solvents
2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine 169.2 Para-F, ortho-OCH₃ Higher solubility in ethanol/water mixtures
2-Fluoro-1-(4-fluorophenyl)ethan-1-amine HCl 193.6 Para-F, β-F Low solubility due to high hydrophobicity

Biological Activity

2-Fluoro-1-(2-nitrophenyl)ethan-1-amine is an organic compound characterized by its unique structure, which includes a fluorine atom, a nitro group, and an amine group. This compound has garnered attention in medicinal chemistry due to its potential biological activities and interactions with various molecular targets. The presence of both the nitro and fluoro substituents significantly influences its reactivity and biological properties.

Chemical Structure and Properties

The molecular formula of 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine is CHFNO. Its structural features include:

  • Fluorine Atom : Enhances binding affinity to enzymes or receptors.
  • Nitro Group : May participate in redox reactions, influencing metabolic pathways.

These characteristics contribute to the compound's potential applications in pharmacology and materials science.

Research indicates that 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine interacts with specific biological targets, modulating enzyme activity and receptor binding. The mechanisms through which this compound exerts its effects are still under investigation, but preliminary studies suggest:

  • Enzyme Modulation : Influences the activity of certain enzymes, potentially altering metabolic pathways.
  • Receptor Binding : Affects the binding affinity to various receptors, which may lead to physiological changes relevant in therapeutic contexts.

Biological Activity

The biological activity of 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine has been explored in several studies. Key findings include:

  • Antiplasmodial Activity : Similar compounds have shown promising activity against Plasmodium falciparum, the causative agent of malaria. While specific data on 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine is limited, the structural similarities suggest potential activity against malaria parasites.
  • Cytotoxicity : Compounds with similar structures have demonstrated varying levels of cytotoxicity against different cell lines. The cytotoxic effects can be influenced by the substitution pattern on the aromatic ring.
  • Enzyme Inhibition : Studies indicate that compounds with similar functionalities can inhibit key metabolic enzymes, leading to altered cellular metabolism.

Comparative Analysis

To better understand the biological activity of 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine, a comparison with structurally related compounds is useful:

Compound NameMolecular FormulaUnique FeaturesReported Biological Activity
2-Fluoro-1-(4-nitrophenyl)ethan-1-amineCHFNONitro group at para positionModerate cytotoxicity
2-Fluoro-1-(3-nitrophenyl)ethan-1-amineCHFNONitro group at meta positionLower antiplasmodial activity
2-Fluoro-1-(2-nitrophenyl)ethan-1-oneCHFNOKetone instead of aminePotential for enzyme inhibition

The unique positioning of functional groups in 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine enhances its reactivity and biological effects compared to its isomers.

Case Studies

Several studies have explored the structure-activity relationships (SAR) of compounds similar to 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine:

Study 1: Antiplasmodial Activity

A study on derivatives of nitrophenyl compounds found that substitution patterns significantly affected antiplasmodial activity against P. falciparum. Compounds with electron-withdrawing groups at specific positions exhibited enhanced activity, suggesting that similar modifications could be beneficial for 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine.

Study 2: Cytotoxicity Profile

Research evaluating the cytotoxic effects of various substituted phenethylamines indicated that compounds with ortho-substituted nitro groups showed increased selectivity for cancer cell lines over normal cells. This suggests a potential therapeutic window for compounds like 2-Fluoro-1-(2-nitrophenyl)ethan-1-amine.

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